Cas no 2411262-53-6 (Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate
• CAS No: 2411262-53-6
• MF: C₁₄H₂₅ClN₂O₄
• MW: 320.812303304672
• CID: 5683442
• PubChem ID: 146105390
• Update Time: 2025-07-21

Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411262-53-6
• Z3254183045
• EN300-26576041
• tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate
• Tert-butyl 4-[(2-chloroacetyl)amino]-4-(methoxymethyl)piperidine-1-carboxylate
• Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C14H25ClN2O4/c1-13(2,3)21-12(19)17-7-5-14(6-8-17,10-20-4)16-11(18)9-15/h5-10H2,1-4H3,(H,16,18)
• InChI Key： UHXSCGBXGJIHCS-UHFFFAOYSA-N
• SMILES： ClCC(NC1(COC)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 320.1502850g/mol
• Monoisotopic Mass: 320.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate (CAS: 2411262-53-6)

The compound Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate (CAS: 2411262-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are crucial for targeting cancer pathways. The chloroacetamido group in the molecule allows for further functionalization, enabling the attachment of various pharmacophores to enhance binding affinity and selectivity.

Another notable application of Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate is in the field of antimicrobial research. A recent preprint on bioRxiv highlighted its incorporation into novel antibiotic scaffolds, showing promising activity against multidrug-resistant bacterial strains. The methoxymethyl group in the compound was found to improve solubility and bioavailability, addressing a common challenge in antibiotic development.

In addition to its pharmacological applications, this compound has also been investigated for its chemical properties. A 2024 study in Organic Letters detailed its reactivity in nucleophilic substitution reactions, providing insights into its behavior under various synthetic conditions. The tert-butyloxycarbonyl (Boc) protecting group was shown to offer stability during reactions, making it a valuable tool in multi-step syntheses.

Despite these advancements, challenges remain in the large-scale production and optimization of derivatives based on this scaffold. Researchers are actively working on improving synthetic routes to enhance yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Tert-butyl 4-(2-chloroacetamido)-4-(methoxymethyl)piperidine-1-carboxylate (CAS: 2411262-53-6) represents a promising building block in medicinal chemistry. Its versatility and potential for further modification make it a valuable asset in the development of next-generation therapeutics. Future research should focus on expanding its applications and addressing current limitations to fully realize its potential in drug discovery.